Cas no 2034613-89-1 (4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide)

• Product Name: 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide
• CAS No: 2034613-89-1
• MF: C₁₄H₁₆BrNO₂S₂
• MW: 374.316340446472
• CID: 6077073
• PubChem ID: 122160649
• Update Time: 2025-06-15

4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide
• AKOS032463752
• 2034613-89-1
• 4-bromo-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)thiophene-2-carboxamide
• F6571-1028
• 4-bromo-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]thiophene-2-carboxamide
• 4-bromo-N-(5-hydroxy-3-thiophen-2-ylpentyl)thiophene-2-carboxamide

• Inchi： 1S/C14H16BrNO2S2/c15-11-8-13(20-9-11)14(18)16-5-3-10(4-6-17)12-2-1-7-19-12/h1-2,7-10,17H,3-6H2,(H,16,18)
• InChI Key： JNANMFVJBHWXMY-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NCCC(C1=CC=CS1)CCO)=O

Computed Properties

• Exact Mass: 372.98058g/mol
• Monoisotopic Mass: 372.98058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide

Introduction to 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide (CAS No. 2034613-89-1)

4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide (CAS No. 2034613-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide is characterized by a thiophene ring substituted with a bromine atom at the 4-position and a carboxamide group attached to the 2-position. The presence of the hydroxy group and the thiophenyl moiety on the pentyl chain further adds to its complexity and biological significance. These structural elements contribute to its ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide has also demonstrated promising antiviral activity. Research conducted on viral infections has indicated that this compound can interfere with viral replication by targeting specific viral enzymes or host cell pathways. This property is particularly relevant in the context of emerging viral threats and the need for broad-spectrum antiviral agents.

The anticancer potential of 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide has also been explored in several studies. Preclinical data suggest that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways such as p53 and Bcl-2. These findings indicate its potential as a lead compound for the development of novel anticancer drugs, particularly for cancers that are resistant to conventional therapies.

To further understand the mechanisms underlying the biological activities of 4-bromo-N-5-hydroxy-3-(thiophen-2-yl)pentylthiophene-2-carboxamide, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have identified critical structural features that contribute to its bioactivity, such as the position and nature of substituents on the thiophene ring and the length and flexibility of the pentyl chain. This information is valuable for optimizing the compound's properties and enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-bromo-N-5-hydroxy-3-(thiophen-2-y l)pentylthiophene - 2 - carboxamide in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-bromo-N - 5 - hydroxy - 3 - ( thiophen - 2 - yl ) pentylthiophene - 2 - carboxamide (CAS No. 2034613 - 89 - 1) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in various disease areas.